1-(N-hydroxyamino)-1-(benzothien-2-yl)ethane
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Overview
Description
1-(N-hydroxyamino)-1-(benzothien-2-yl)ethane, also known as NHBTE, is a synthetic organic compound that has been studied for its potential applications in a variety of scientific fields. It is a derivative of benzothien-2-yl ethane, a compound that has been used in the synthesis of a number of pharmaceuticals, and it is characterized by its unique and highly reactive properties.
Scientific Research Applications
Self-Assembly and Liquid Crystalline Phases : Twin tapered bisamides like 1,2-bis[3,4,5-tris(alkan-1-yloxy)benzamido] ethanes form high temperature hexagonal columnar liquid crystalline phases. This suggests potential applications in materials science for creating structured, self-assembling systems (Ungar et al., 1996).
Coordination-Driven Self-Assembly in Metallopolymers : Heterometallic ZnII6-LnIII3 macrocycles based on salicylamide imine multidentate ligands show potential for applications in luminescence and molecular recognition. This research demonstrates the ability of these compounds to form complex, structured systems with potential use in sensing and catalysis (Song et al., 2018).
Crystal Engineering : The protonated benzimidazole group in compounds like 1,2-bis(1H-benzimidazol-2-yl)ethane forms structured crystal lattices, suggesting applications in crystal engineering and materials design (Matthews et al., 2003).
Medical Applications : Schiff base metal complexes derived from compounds like N,N′-(azanediylbis(ethane-2,1-diyl))bis(2-aminobenzamide) show promising anticancer, antioxidant, and antibacterial properties. This highlights potential applications in pharmaceuticals and drug development (El‐Boraey & El-Salamony, 2018).
Cytotoxicity and Psychotropic Activity : N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives demonstrate significant cytotoxic effects against tumor cell lines, along with marked sedative action and anti-inflammatory activity. This suggests their potential use in developing new therapeutic agents (Zablotskaya et al., 2013).
properties
IUPAC Name |
N-[1-(1-benzothiophen-2-yl)ethyl]hydroxylamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS/c1-7(11-12)10-6-8-4-2-3-5-9(8)13-10/h2-7,11-12H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPKATNMCYFSXKB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=CC=CC=C2S1)NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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